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Compound of Interest

Compound Name: TES-991

Cat. No.: B2989993 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step information for the safe disposal of

TES-991, a potent and selective human α-Amino-β-carboxymuconate-ε-semialdehyde

Decarboxylase (ACMSD) inhibitor.

The following procedures are based on the Safety Data Sheet (SDS) for TES-991 (CAS No.

1883602-20-7) and are intended to ensure the safe handling and disposal of this compound,

minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to standard laboratory

safety protocols. This includes the use of appropriate personal protective equipment (PPE),

such as safety glasses, gloves, and a lab coat. All handling of TES-991 should be conducted in

a well-ventilated area, preferably within a chemical fume hood.

TES-991 Disposal Protocol
The disposal of TES-991, as with any chemical waste, must be carried out in accordance with

local, state, and federal regulations. The following steps provide a general framework for its

proper disposal:

Waste Identification and Segregation:
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TES-991 waste, including unused product, contaminated materials (e.g., pipette tips,

vials), and solutions, should be collected in a designated, properly labeled, and sealed

waste container.

Avoid mixing TES-991 waste with other incompatible chemical waste streams.

Waste Container Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "TES-991".

Include the CAS number (1883602-20-7) and the approximate quantity of the waste.

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from sources of ignition or

incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the TES-
991 waste.

Provide them with a copy of the TES-991 Safety Data Sheet.

Documentation:

Maintain a record of the amount of TES-991 waste generated and the date of its transfer

to the disposal facility.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key quantitative information

related to TES-991.
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Parameter Value Source

CAS Number 1883602-20-7 MedchemExpress SDS[1]

Molecular Formula C₁₇H₁₁N₇OS₂ MedchemExpress SDS[1]

Molecular Weight 393.45 g/mol MedchemExpress SDS[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of TES-991.
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Caption: Logical workflow for the safe disposal of TES-991.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

TES-991, fostering a secure research environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific safety guidelines and the

most recent Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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